4-Chloro-3-iodo-1-methyl-1H-indazole

• IUPAC Name: 4-chloro-3-iodo-1-methylindazole
• InChI: InChI=1S/C8H6ClIN2/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3
• InChI Key: QDFCCUBVRYSOHI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)Cl)C(=N1)I
• Molecular Formula: C8H6ClIN2
• DSSTOX Substance ID: DTXSID70650990
• Molecular Weight: 292.50 g/mol
• CAS RN: 1015846-58-8

Description

“4-Chloro-3-iodo-1-methyl-1H-indazole” is a chemical compound with the CAS Number: 1015846-58-8. It has a molecular weight of 292.51 and its IUPAC name is this compound. The compound is solid in physical form.

Synthesis Analysis

The synthesis of indazoles, including “this compound”, often involves strategies such as transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The linear formula of “this compound” is C8H6ClIN2. Its InChI code is 1S/C8H6ClIN2/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 368.6±22.0 °C and a predicted density of 1.933±0.06 g/cm3. It should be stored in a dark place, in an inert atmosphere, at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches and Isomerization : 1H- and 2H-indazolyl derivatives, including 4-Chloro-3-iodo-1-methyl-1H-indazole, show potential biological interest. Synthetic methods and the effects of temperature and base on the course of reactions have been explored, emphasizing the isomerization processes between different forms (Isin, Jonge, & Castagnoli, 2001).

• Structural Analysis through X-Ray Crystallography : The structures of NH-indazoles, including derivatives like this compound, have been determined using X-ray crystallography. This analysis provides insights into molecular shapes and interactions (Teichert et al., 2007).

Biological and Chemical Applications

• Anticancer Drug Research : Indazole derivatives, including this compound, are being studied for their potential as anticancer drugs. Research has focused on the stability, protein binding, and cytotoxicity of these compounds (Groessl et al., 2007).

• Inhibitors for Acidic Iron Corrosion : Indazole and its derivatives have been investigated as corrosion inhibitors for iron in acidic conditions, demonstrating their potential in industrial applications (Babić-Samardžija et al., 2005).

• Antioxidant Properties : Indazole derivatives have been synthesized and their antioxidant activities evaluated. This research provides insights into the potential therapeutic applications of these compounds (Polo et al., 2016).

Molecular Analysis and Synthesis

• Crystal Structure Analysis : The crystal structure of various indazole derivatives has been determined, providing valuable information on molecular configuration and potential functional applications (Chicha et al., 2014).

• Design of Ruthenium Anticancer Drugs : Research into the synthesis and characterization of ruthenium complexes with indazole derivatives, including this compound, highlights their potential in cancer therapy (Reisner et al., 2005).

• Synthesis of Energetic Salts : Indazole derivatives have been used in the synthesis of energetic salts, demonstrating their applicability in materials science and chemistry (Wang et al., 2007).

Future Directions

Indazoles, including “4-Chloro-3-iodo-1-methyl-1H-indazole”, have a wide range of applications in pharmaceuticals and agrochemicals, and emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted indazoles is of strategic importance.

Mechanism of Action

Target of Action

Indazole derivatives have been known to interact with various kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell biology and are involved in diseases such as cancer .

Mode of Action

Indazole derivatives are known to inhibit, regulate, and/or modulate the activity of their target kinases . This interaction with the kinases results in changes in the cellular processes controlled by these kinases .

Biochemical Pathways

Given the known targets of indazole derivatives, it can be inferred that the compound may affect pathways related to cell growth, proliferation, and survival .

Result of Action

Given the known targets of indazole derivatives, it can be inferred that the compound may have potential therapeutic effects in diseases such as cancer .